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Introduction

PIM1 is a serine/threonine kinase that plays a crucial role in cell survival, proliferation, and drug
resistance.[1][2] Its overexpression is implicated in various cancers, making it a significant
target for therapeutic intervention.[2] INCB053914 is a potent, ATP-competitive pan-PIM kinase
inhibitor that has shown efficacy in preclinical models of hematologic malignancies.[3][4] This
document provides a detailed protocol for measuring the inhibitory activity of INCB053914
against PIM1 kinase using a luminescence-based biochemical assay.

PIM1 Signaling Pathway

PIM kinases are downstream effectors of multiple signaling pathways, including the JAK/STAT
pathway, and they contribute to cell survival by phosphorylating and inactivating pro-apoptotic
proteins such as BAD.[3][5][6]
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Start: Prepare Reagents

1. Dispense INCB053914
(serial dilutions)

2. Add PIM1 Kinase

3. Add Substrate/ATP Mix
(Initiate Reaction)

'

4. Incubate at 30°C
(e.g., 60 minutes)

5. Add ADP-Glo™ Reagent
(Deplete ATP)

6. Incubate at RT
(e.g., 40 minutes)

7. Add Kinase Detection Reagent
(Generate Signal)

8. Incubate at RT
(e.g., 30 minutes)

9. Read Luminescence

10. Analyze Data
(Calculate IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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